Cas no 71209-72-8 (1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE)
71209-72-8 structure
Product Name:1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE
CAS No:71209-72-8
MF:C12H16O
MW:176.254843711853
CID:891322
PubChem ID:12935986
Update Time:2025-04-19
1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE
- 1-(2,4,5-trimethylphenyl)propan-1-one
- 2',4',5'-TRIMETHYLPROPIOPHENONE
- 2.4.5-Trimethyl-propiophenon
- 51-Oxo-1.2.4-trimethyl-5-propyl-benzol
- 5-Propionyl-pseudocumol
- AKOS002392947
- SCHEMBL7953584
- 71209-72-8
- MFCD00060630
- DTXSID90513391
-
- Inchi: 1S/C12H16O/c1-5-12(13)11-7-9(3)8(2)6-10(11)4/h6-7H,5H2,1-4H3
- InChI Key: SZRQRVZXMWRVDM-UHFFFAOYSA-N
- SMILES: O=C(CC)C1C=C(C)C(C)=CC=1C
Computed Properties
- Exact Mass: 176.12000
- Monoisotopic Mass: 176.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.20450
1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Customs Data
- HS CODE:2914399090
- Customs Data:
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1813839-5g |
2',4',5'-Trimethylpropiophenone |
71209-72-8 | 97% | 5g |
¥6229.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1813839-10g |
2',4',5'-Trimethylpropiophenone |
71209-72-8 | 97% | 10g |
¥9582.00 | 2024-05-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1813839-25g |
2',4',5'-Trimethylpropiophenone |
71209-72-8 | 97% | 25g |
¥20271.00 | 2024-05-02 |
1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE Related Literature
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
71209-72-8 (1-(2,4,5-TRIMETHYL-PHENYL)-PROPAN-1-ONE) Related Products
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